Cas no 2680540-34-3 (Methyl 5-bromo-4,4-dimethylpentanoate)

• Product Name: Methyl 5-bromo-4,4-dimethylpentanoate
• CAS No: 2680540-34-3
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD34186685
• CID: 5645174
• PubChem ID: 165943767
• Update Time: 2025-05-25

Methyl 5-bromo-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28257545
• 2680540-34-3
• methyl 5-bromo-4,4-dimethylpentanoate
• Methyl 5-bromo-4,4-dimethylpentanoate

• MDL： MFCD34186685
• Inchi： 1S/C8H15BrO2/c1-8(2,6-9)5-4-7(10)11-3/h4-6H2,1-3H3
• InChI Key： HDZASHPFXPQIRD-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCC(=O)OC

Computed Properties

• Exact Mass: 222.02554g/mol
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 5-bromo-4,4-dimethylpentanoate

Methyl 5-bromo-4,4-dimethylpentanoate (CAS No. 2680540-34-3): A Comprehensive Overview

Methyl 5-bromo-4,4-dimethylpentanoate, with the CAS registry number 2680540-34-3, is an organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a methyl ester derivative with a bromine atom at the fifth position of the pentanoate chain and two methyl groups attached to the fourth carbon. Its molecular formula is C₉H₁₃BrO₂, and it exhibits a molecular weight of approximately 219.19 g/mol.

The structure of methyl 5-bromo-4,4-dimethylpentanoate is characterized by a branched alkyl chain with a bromine substituent, which imparts unique chemical properties to the molecule. The presence of the bromine atom introduces electrophilic substitution reactivity, making it a valuable intermediate in organic synthesis. Additionally, the ester group (-COOCH₃) contributes to its solubility in organic solvents and its ability to participate in various condensation reactions.

Recent studies have highlighted the potential of methyl 5-bromo-4,4-dimethylpentanoate as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound in the construction of complex natural product analogs, leveraging its reactivity and structural versatility. The compound's ability to undergo nucleophilic substitution reactions has been exploited in the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, methyl 5-bromo-4,4-dimethylpentanoate is typically a colorless liquid with a boiling point around 100°C under standard pressure. Its density is approximately 1.1 g/cm³, and it is sparingly soluble in water but miscible with most organic solvents such as dichloromethane and ethyl acetate.

The synthesis of methyl 5-bromo-4,4-dimethylpentanoate involves several steps, including alkylation and esterification reactions. One common approach involves the bromination of a suitable alkyl chain followed by esterification with methanol under acidic conditions. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

Applications of methyl 5-bromo-4,4-dimethylpentanoate span across various industries. In the pharmaceutical sector, it serves as an intermediate in drug discovery programs targeting cancer and inflammatory diseases. In materials science, it has been employed as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing methyl 5-bromo-4,4-dimethylpentanoate. Researchers are investigating catalytic systems that reduce waste generation and improve energy efficiency during its production.

In conclusion, methyl 5-bromo-4,4-dimethylpentanoate (CAS No. 2680540-34-3) is a versatile organic compound with significant potential in both academic research and industrial applications. Its unique chemical properties and reactivity make it an invaluable tool for chemists working on diverse projects ranging from drug development to material synthesis.